Cas no 2199507-65-6 (5-fluoro-2-(thian-4-yloxy)pyrimidine)

• Product Name: 5-fluoro-2-(thian-4-yloxy)pyrimidine
• CAS No: 2199507-65-6
• MF: C₉H₁₁FN₂OS
• MW: 214.259844064713
• CID: 5325735
• Update Time: 2025-09-27

5-fluoro-2-(thian-4-yloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-fluoro-2-[(tetrahydro-2H-thiopyran-4-yl)oxy]-
• 5-fluoro-2-(thian-4-yloxy)pyrimidine

• Inchi： 1S/C9H11FN2OS/c10-7-5-11-9(12-6-7)13-8-1-3-14-4-2-8/h5-6,8H,1-4H2
• InChI Key： WXUZCWWWYVMKIB-UHFFFAOYSA-N
• SMILES： C1(OC2CCSCC2)=NC=C(F)C=N1

Additional information on 5-fluoro-2-(thian-4-yloxy)pyrimidine

Introduction to 5-Fluoro-2-(thian-4-yloxy)pyrimidine (CAS No: 2199507-65-6)

5-Fluoro-2-(thian-4-yloxy)pyrimidine, a compound with the chemical formula C₆H₅FNO₂S, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its structural properties and potential applications in drug development. The presence of a fluoro group and a thian-4-yloxy moiety makes it a versatile intermediate for synthesizing various pharmacologically active agents. The CAS number 2199507-65-6 uniquely identifies this compound, ensuring precise referencing in scientific literature and industrial applications.

The fluoro group in 5-fluoro-2-(thian-4-yloxy)pyrimidine is known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. Fluorine substitution often enhances metabolic stability, bioavailability, and binding affinity to biological targets. This characteristic has made fluorinated pyrimidines a cornerstone in the design of antiviral, anticancer, and anti-inflammatory drugs. The thian-4-yloxy part of the molecule introduces a sulfur-containing heterocycle, which is frequently employed to improve solubility and interactions with biological receptors.

Recent advancements in medicinal chemistry have highlighted the importance of 5-fluoro-2-(thian-4-yloxy)pyrimidine as a building block for novel therapeutic agents. Researchers have been exploring its utility in synthesizing kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The combination of the fluoro group and the thian-4-yloxy moiety allows for fine-tuning of electronic and steric properties, enabling the development of highly specific inhibitors with reduced side effects.

In vitro studies have demonstrated that derivatives of 5-fluoro-2-(thian-4-yloxy)pyrimidine exhibit promising activity against various cancer cell lines. For instance, modifications at the pyrimidine ring have shown enhanced inhibition of enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins. These enzymes play crucial roles in cell signaling pathways associated with inflammation and cancer progression. The ability to modulate these pathways offers a strategic advantage in developing targeted therapies.

The synthesis of 5-fluoro-2-(thian-4-yloxy)pyrimidine involves multi-step organic reactions, typically starting from commercially available precursors. The introduction of the fluoro group is often achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent attachment of the thian-4-yloxy moiety requires careful selection of reagents to ensure regioselectivity and high yield. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

One notable application of 5-fluoro-2-(thian-4-yloxy)pyrimidine is in the development of antiviral drugs. The structural features of this compound allow it to interact with viral enzymes such as polymerases and proteases, inhibiting replication and spread. Recent research has focused on its potential use against RNA viruses, including those responsible for influenza and COVID-19. By targeting essential viral processes, compounds derived from 5-fluoro-2-(thian-4-yloxy)pyrimidine could offer novel treatments with improved efficacy and reduced resistance.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is associated with various conditions such as rheumatoid arthritis, atherosclerosis, and autoimmune disorders. Pyrimidine derivatives have been shown to modulate inflammatory pathways by inhibiting key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). The presence of both the fluoro group and the thian-4-yloxy moiety enhances binding affinity to these enzymes, leading to more potent anti-inflammatory effects.

The pharmacological profile of 5-fluoro-2-(thian-4-yloxy)pyrimidine also makes it a valuable scaffold for designing drugs targeting neurological disorders. Pyrimidines are known to interact with neurotransmitter receptors, influencing processes such as memory formation and synaptic plasticity. Researchers have explored derivatives of this compound as potential treatments for Alzheimer's disease and Parkinson's disease. The ability to fine-tune its structure allows for the development of molecules that selectively target affected pathways while minimizing side effects on healthy brain functions.

In conclusion, 5-fluoro-2-(thian-4-yloxy)pyrimidine (CAS No: 2199507-65-6) is a versatile intermediate with significant potential in pharmaceutical applications. Its unique structural features enable the development of drugs with enhanced efficacy, selectivity, and reduced toxicity. Ongoing research continues to uncover new therapeutic opportunities for this compound, making it a cornerstone in modern drug discovery efforts.